Cas no 18075-19-9 (3-(azepan-1-yl)-1-phenylpropan-1-one)

• Product Name: 3-(azepan-1-yl)-1-phenylpropan-1-one
• CAS No: 18075-19-9
• MF: C₁₅H₂₂ClNO
• MW: 267.794283390045
• CID: 906881
• PubChem ID: 205489
• Update Time: 2025-04-19

3-(azepan-1-yl)-1-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(azepan-1-yl)-1-phenylpropan-1-one
• 3-(azepan-1-yl)-1-phenylpropan-1-one,hydrochloride
• 3-(Hexahydro-1H-azepin-1-yl)propiophenone hydrochloride
• 3-Azepan-1-yl-1-phenyl-propan-1-one
• AC1L4ERY
• CCG-8763
• NSC39236
• NSC-39236
• Propiophenone, 3-(hexahydro-1H-azepin-1-yl)-, hydrochloride
• TG-3
• YITTXPXUJCRUFH-UHFFFAOYSA-N
• Cambridge id 5473749
• NSC 39236
• BIM-0021096.P001
• 3-(azepan-1-yl)-1-phenylpropan-1-one;hydrochloride
• MLS000120970
• SMR000118410
• CHEMBL1547833
• 18075-19-9
• DTXSID20171009

• Inchi： 1S/C15H21NO.ClH/c17-15(14-8-4-3-5-9-14)10-13-16-11-6-1-2-7-12-16;/h3-5,8-9H,1-2,6-7,10-13H2;1H
• InChI Key： YITTXPXUJCRUFH-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)CCN1CCCCCC1

Computed Properties

• Exact Mass: 267.13916
• Monoisotopic Mass: 267.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 3.87530